Cas no 1150617-53-0 (3-Bromo-N-methyl-2-nitroaniline)

3-Bromo-N-methyl-2-nitroaniline is a halogenated nitroaniline derivative with a molecular formula of C₇H₇BrN₂O₂. This compound features a bromo substituent at the 3-position and a nitro group at the 2-position relative to the aniline nitrogen, which is methylated. Its distinct structure makes it valuable as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and dyes. The bromine and nitro groups enhance reactivity, facilitating further functionalization via substitution or reduction reactions. The compound exhibits moderate stability under standard conditions, though it should be handled with care due to potential sensitivity to light and heat. Its well-defined reactivity profile supports precise synthetic applications.

3-Bromo-N-methyl-2-nitroaniline structure

1150617-53-0 structure

Product Name:3-Bromo-N-methyl-2-nitroaniline

CAS No:1150617-53-0

MF:C₇H₇BrN₂O₂

MW:231.046680688858

MDL:MFCD12024389

CID:1015688

PubChem ID:40151758

Update Time:2025-06-28

3-Bromo-N-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

- 3-bromo-N-methyl-2-nitrobenzenamine
- 3-Bromo-N-methyl-2-nitroaniline
- (3-bromo-2-nitrophenyl)methylamine
- 3-bromanyl-N-methyl-2-nitro-aniline
- DTXSID50653904
- PS-5676
- 1150617-53-0
- SB77024
- DB-099177
- AWB61753
- MFCD12024389
- AKOS015890882
- CS-0210822
- A803291
- SCHEMBL7881974
- Benzenamine, 3-bromo-N-methyl-2-nitro-
- F83042
- 3-bromo-N-methyl-2-nitro-aniline
- DK-0042
- MDL： MFCD12024389
- Inchi： 1S/C7H7BrN2O2/c1-9-6-4-2-3-5(8)7(6)10(11)12/h2-4,9H,1H3
- InChI Key： CSEVRXHXBSVRQN-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])NC

Computed Properties

Exact Mass: 229.96900
Monoisotopic Mass: 229.96909g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 57.8Å²

Experimental Properties

PSA: 57.85000
LogP: 2.99520

3-Bromo-N-methyl-2-nitroaniline Pricemore >>

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abcr	AB445443-250 mg	3-Bromo-N-methyl-2-nitrobenzenamine; min. 95%	1150617-53-0		250mg	€120.10	2023-04-22
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